Cas no 2138259-86-4 (4-(1-bromo-3-chloro-2-methylpropan-2-yl)oxy-1,1-dimethylcyclohexane)

• Product Name: 4-(1-bromo-3-chloro-2-methylpropan-2-yl)oxy-1,1-dimethylcyclohexane
• CAS No: 2138259-86-4
• MF: C₁₂H₂₂BrClO
• MW: 297.659482479095
• CID: 6212228
• PubChem ID: 165487742
• Update Time: 2025-06-10

4-(1-bromo-3-chloro-2-methylpropan-2-yl)oxy-1,1-dimethylcyclohexane Chemical and Physical Properties

Names and Identifiers

• 4-(1-bromo-3-chloro-2-methylpropan-2-yl)oxy-1,1-dimethylcyclohexane
• 4-[(1-bromo-3-chloro-2-methylpropan-2-yl)oxy]-1,1-dimethylcyclohexane
• EN300-1133709
• 2138259-86-4

• Inchi： 1S/C12H22BrClO/c1-11(2)6-4-10(5-7-11)15-12(3,8-13)9-14/h10H,4-9H2,1-3H3
• InChI Key： VSEAKNMBSUXXAA-UHFFFAOYSA-N
• SMILES： BrCC(C)(CCl)OC1CCC(C)(C)CC1

Computed Properties

• Exact Mass: 296.05426g/mol
• Monoisotopic Mass: 296.05426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 9.2Ų

Additional information on 4-(1-bromo-3-chloro-2-methylpropan-2-yl)oxy-1,1-dimethylcyclohexane

Research Briefing on 4-(1-bromo-3-chloro-2-methylpropan-2-yl)oxy-1,1-dimethylcyclohexane (CAS: 2138259-86-4)

This research briefing provides an in-depth analysis of the latest advancements and applications of 4-(1-bromo-3-chloro-2-methylpropan-2-yl)oxy-1,1-dimethylcyclohexane (CAS: 2138259-86-4), a compound of significant interest in the field of chemical biology and pharmaceutical research. The compound's unique structural features and reactivity profile make it a valuable intermediate in the synthesis of novel therapeutic agents and chemical probes.

Recent studies have highlighted the role of 4-(1-bromo-3-chloro-2-methylpropan-2-yl)oxy-1,1-dimethylcyclohexane in the development of targeted drug delivery systems. Its ability to undergo selective chemical transformations under mild conditions has been exploited to create prodrugs and conjugates with enhanced bioavailability and reduced off-target effects. Researchers have also explored its utility in the synthesis of small-molecule inhibitors targeting key enzymes involved in inflammatory and oncogenic pathways.

In a groundbreaking study published in the Journal of Medicinal Chemistry, the compound was utilized as a key intermediate in the synthesis of a new class of kinase inhibitors. The study demonstrated that derivatives of 4-(1-bromo-3-chloro-2-methylpropan-2-yl)oxy-1,1-dimethylcyclohexane exhibited potent inhibitory activity against several tyrosine kinases, with IC50 values in the low nanomolar range. These findings suggest potential applications in the treatment of cancers driven by aberrant kinase signaling.

Another area of active research involves the use of this compound in chemical biology to study protein-protein interactions. Its reactive halogen atoms allow for site-specific modifications of biomolecules, enabling the development of covalent probes for structural and functional studies. Recent work published in ACS Chemical Biology showcased its application in the design of activity-based probes for profiling enzyme activities in complex biological samples.

The safety and pharmacokinetic properties of 4-(1-bromo-3-chloro-2-methylpropan-2-yl)oxy-1,1-dimethylcyclohexane have also been investigated. Preliminary toxicological studies indicate that the compound exhibits favorable stability profiles in physiological conditions, with minimal cytotoxicity observed at therapeutic concentrations. These characteristics make it a promising candidate for further preclinical development.

Looking ahead, researchers are exploring the potential of this compound in the emerging field of targeted protein degradation. Its structural features make it amenable to incorporation into proteolysis-targeting chimeras (PROTACs), which represent a novel therapeutic modality for degrading disease-causing proteins. Several pharmaceutical companies have included derivatives of this compound in their early-stage drug discovery pipelines.

In conclusion, 4-(1-bromo-3-chloro-2-methylpropan-2-yl)oxy-1,1-dimethylcyclohexane (CAS: 2138259-86-4) continues to be a molecule of significant interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its potential therapeutic applications position it as a valuable tool for drug discovery and development. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its utility in addressing unmet medical needs.